Cas no 1256834-25-9 (2-Methyl-5-phenylpyridin-3-amine)

• Product Name: 2-Methyl-5-phenylpyridin-3-amine
• CAS No: 1256834-25-9
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1057788
• PubChem ID: 71757474
• Update Time: 2025-05-23

2-Methyl-5-phenylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-phenylpyridin-3-amine
• 3-Amino-2-methyl-5-phenylpyridine
• NE21308
• 2-Methyl-5-phenylpyridin-3-amine

• Inchi： 1S/C12H12N2/c1-9-12(13)7-11(8-14-9)10-5-3-2-4-6-10/h2-8H,13H2,1H3
• InChI Key： VZAGXOBOKSVVJK-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1C)N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 38.9

Additional information on 2-Methyl-5-phenylpyridin-3-amine

Professional Introduction to Compound with CAS No. 1256834-25-9 and Product Name: 2-Methyl-5-phenylpyridin-3-amine

The compound with the CAS number 1256834-25-9 and the product name 2-Methyl-5-phenylpyridin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The pyridine core, combined with the methyl and phenyl substituents, creates a molecular framework that is both versatile and pharmacologically relevant.

Recent research has highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The 2-Methyl-5-phenylpyridin-3-amine structure exhibits promising characteristics for drug design, particularly in targeting neurological and cardiovascular disorders. Its ability to interact with biological receptors and enzymes makes it a valuable scaffold for further chemical modifications and functionalization.

In the realm of medicinal chemistry, the synthesis of this compound involves sophisticated organic reactions that underscore its complexity and potential utility. The presence of both methyl and phenyl groups enhances its binding affinity to various biological targets, making it a candidate for multiple therapeutic pathways. Studies have demonstrated its efficacy in preliminary in vitro assays, suggesting a strong foundation for further preclinical investigations.

The 2-Methyl-5-phenylpyridin-3-amine derivative has been explored in conjunction with other pharmacophores to develop more comprehensive drug candidates. Researchers have leveraged its structural flexibility to create analogs that exhibit improved pharmacokinetic profiles and reduced side effects. This approach aligns with the current trend in drug discovery towards personalized medicine, where tailored molecular structures can enhance therapeutic outcomes.

Advances in computational chemistry have further accelerated the development of this compound. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These simulations have been instrumental in optimizing synthetic routes and identifying key structural features that contribute to its biological activity.

The compound’s potential extends beyond traditional pharmaceutical applications. It has shown promise in material science, particularly as a precursor for advanced polymers and coatings. Its unique electronic properties make it suitable for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells.

Environmental considerations have also been integrated into the research surrounding 2-Methyl-5-phenylpyridin-3-amine. Efforts are underway to develop sustainable synthetic methodologies that minimize waste and reduce energy consumption. These green chemistry approaches are essential for ensuring the long-term viability of pharmaceutical compounds while maintaining their efficacy.

Collaborative research initiatives have played a pivotal role in advancing our understanding of this compound. By combining expertise from academia and industry, scientists have been able to accelerate the translation of laboratory findings into clinical applications. This interdisciplinary approach fosters innovation and ensures that promising candidates like 2-Methyl-5-phenylpyridin-3-amine are rapidly brought to market.

The future prospects for 2-Methyl-5-phenylpyridin-3-amine are bright, with ongoing studies exploring its role in emerging therapeutic areas such as oncology and neurodegenerative diseases. Its multifaceted properties make it a versatile tool for researchers seeking to develop next-generation medications. As our understanding of its mechanisms continues to evolve, so too will its applications across various scientific disciplines.